Cas no 1853134-85-6 (2-(Cyclopropylamino)hex-5-yn-3-one)

• Product Name: 2-(Cyclopropylamino)hex-5-yn-3-one
• CAS No: 1853134-85-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5695762
• PubChem ID: 131221616
• Update Time: 2025-05-23

2-(Cyclopropylamino)hex-5-yn-3-one Chemical and Physical Properties

Names and Identifiers

• 1853134-85-6
• 2-(Cyclopropylamino)hex-5-yn-3-one
• EN300-795700
• CID 131221616
• 5-Hexyn-3-one, 2-(cyclopropylamino)-

• Inchi： 1S/C9H13NO/c1-3-4-9(11)7(2)10-8-5-6-8/h1,7-8,10H,4-6H2,2H3
• InChI Key： ZZKKSUVSCLLSKV-UHFFFAOYSA-N
• SMILES： O=C(CC#C)C(C)NC1CC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 225.0±25.0 °C(Predicted)
• pka: 6.41±0.20(Predicted)

Additional information on 2-(Cyclopropylamino)hex-5-yn-3-one

2-(Cyclopropylamino)hex-5-yn-3-one: A Comprehensive Overview

The compound 2-(Cyclopropylamino)hex-5-yn-3-one (CAS No: 1853134-85-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to an amino group, along with a ketone functional group and an alkyne moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, materials science, and synthetic chemistry.

Recent studies have highlighted the importance of cyclopropylamine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The cyclopropylamino group in this compound is known to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and reducing toxicity. This makes 2-(Cyclopropylamino)hex-5-yn-3-one a promising candidate for further exploration in drug development.

The presence of the alkyne moiety (hex-5-yne) in the structure introduces additional functionality, enabling the molecule to participate in various click chemistry reactions. These reactions are highly efficient and selective, making them invaluable in the synthesis of complex molecules. For instance, the alkyne can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that has been widely used in the construction of bioconjugates and drug delivery systems.

From a synthetic perspective, the preparation of 2-(Cyclopropylamino)hex-5-yn-3-one involves a series of well-established organic reactions. The synthesis typically begins with the formation of the cyclopropylamine intermediate, which is then subjected to alkylation or acylation to introduce the ketone group. The alkyne moiety can be introduced via either dehydrohalogenation or through transition metal-catalyzed coupling reactions. Recent advancements in catalytic methods have made these syntheses more efficient and scalable, facilitating further research into this compound.

In terms of biological activity, 2-(Cyclopropylamino)hex-5-yn-3-one has shown potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them has become a strategic approach in drug discovery for diseases such as cancer and neurodegenerative disorders. The unique structure of this compound allows it to act as a scaffold for designing PPI inhibitors with improved potency and selectivity.

Moreover, the compound's reactivity towards various nucleophiles and electrophiles makes it an attractive building block for constructing larger molecular frameworks. For example, the ketone group can undergo condensation reactions with aldehydes or ketones to form enones, which are valuable intermediates in organic synthesis. Similarly, the alkyne can be functionalized to introduce additional complexity into the molecule.

Recent research has also explored the use of 2-(Cyclopropylamino)hex-5-yne derivatives in materials science. The combination of cyclopropane's strain energy and the reactivity of alkynes has led to their application in developing novel polymers and materials with unique mechanical properties. These materials have potential applications in fields such as electronics, biotechnology, and advanced manufacturing.

In conclusion, 2-(Cyclopropylamino)hex-5-yne (CAS No: 1853134-85-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables it to serve as both a functional molecule and a versatile building block for further chemical innovation. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.